Cas no 863394-07-4 (3-(Methylseleno)-L-alanine·HCl)

3-(Methylseleno)-L-alanine·HCl is a selenoamino acid derivative in which a methylseleno group is incorporated into the L-alanine backbone. This compound is of interest in biochemical and pharmacological research due to its role as a precursor in selenium metabolism and its potential applications in studying selenoprotein synthesis. The hydrochloride salt form enhances solubility in aqueous solutions, facilitating experimental handling. Its structural similarity to natural amino acids allows for integration into peptide studies or metabolic pathways. The methylseleno moiety provides a stable source of selenium, making it useful for investigating selenium-dependent enzymatic processes or as a tool in trace element research. Proper storage under inert conditions is recommended to maintain stability.
3-(Methylseleno)-L-alanine·HCl structure
863394-07-4 structure
Product Name:3-(Methylseleno)-L-alanine·HCl
CAS No:863394-07-4
MF:C4H10ClNO2Se
MW:218.540699481964
CID:718481
PubChem ID:24278564
Update Time:2025-11-02

3-(Methylseleno)-L-alanine·HCl Chemical and Physical Properties

Names and Identifiers

    • 3-Methylseleno-L-alanine Hydrochloride
    • (2R)-2-amino-3-methylselanylpropanoic acid,hydrochloride
    • 3-(METHYLSELENO)-L-ALANINE.HCL
    • L-Alanine, 3-(methylseleno)-, hydrochloride (9CI)
    • Se-(Methyl)-selenocysteine hydrochloride
    • DTXSID90474695
    • NCGC00094133-01
    • Se-(Methyl)selenocysteine hydrochloride
    • (2R)-2-amino-3-methylselanylpropanoic acid;hydrochloride
    • CS-0374940
    • 863394-07-4
    • Se-(Methyl)selenocysteine hydrochloride, >=95% (TLC)
    • Se-Methylselenocysteine (hydrochloride)
    • (R)-2-Amino-3-(methylselanyl)propanoic acid hydrochloride
    • Se-Methylseleno-L-cysteine Hydrochloride
    • 3-(Methylseleno)-Ala-OH.HCl
    • SCHEMBL1322351
    • EU-0100799
    • MFCD03412450
    • AKOS025214178
    • SR-01000076003-1
    • M 6680
    • DA-60192
    • 3-(Methylseleno)-L-alanine hydrochloride (1:1)
    • CHEMBL1256174
    • Se-(Methyl)Selenocysteine HCl
    • HY-114245B
    • 3-(Methylselanyl)-L-alanine hydrochloride (1:1)
    • LP00799
    • SR-01000076003
    • JMPVTFHGWJDSDV-DFWYDOINSA-N
    • Se-MSC
    • 3-(Methylseleno)-L-alanine·HCl
    • MDL: MFCD03412450
    • Inchi: 1S/C4H9NO2Se.ClH/c1-8-2-3(5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/t3-;/m0./s1
    • InChI Key: JMPVTFHGWJDSDV-DFWYDOINSA-N
    • SMILES: [C@@H](N)(C(=O)O)C[Se]C.Cl

Computed Properties

  • Exact Mass: 218.95653g/mol
  • Monoisotopic Mass: 218.95653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 86.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

3-(Methylseleno)-L-alanine·HCl Security Information

3-(Methylseleno)-L-alanine·HCl Pricemore >>

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3-(Methylseleno)-L-alanine·HCl Related Literature

Additional information on 3-(Methylseleno)-L-alanine·HCl

Exploring 3-(Methylseleno)-L-alanine·HCl (CAS No. 863394-07-4): Properties, Applications, and Research Insights

3-(Methylseleno)-L-alanine·HCl (CAS No. 863394-07-4) is a selenium-containing derivative of the amino acid alanine, gaining attention in biochemical and pharmaceutical research due to its unique properties. This compound, often referred to as seleno-L-alanine methyl ester hydrochloride, combines the benefits of selenium with the structural framework of L-alanine, making it a subject of interest in nutraceutical and therapeutic applications. Its molecular formula, C4H10NO2Se·HCl, highlights its potential as a precursor in selenium supplementation and redox biology studies.

The compound's structure features a methylseleno group attached to the L-alanine backbone, which enhances its bioavailability compared to inorganic selenium sources. Researchers are particularly interested in its role as a selenoprotein precursor, which may support antioxidant defenses and cellular health. Recent studies have explored its potential in anti-inflammatory and neuroprotective applications, aligning with growing consumer interest in functional amino acids and trace element nutrition.

From a synthetic perspective, 3-(Methylseleno)-L-alanine·HCl is typically produced through the reaction of L-alanine with methylselenol derivatives, followed by hydrochloric acid treatment to yield the stable hydrochloride salt. This process ensures high purity, making it suitable for laboratory research and high-throughput screening. Its solubility in water and polar solvents further enhances its utility in biochemical assays and cell culture studies.

The market for selenium-enriched compounds like 3-(Methylseleno)-L-alanine·HCl is expanding, driven by increasing awareness of selenium's role in immune function and metabolic health. Industry reports highlight its use in dietary supplements and personalized nutrition formulations, particularly in regions with selenium-deficient soils. Additionally, its application in cancer research (e.g., as a modulator of oxidative stress pathways) has spurred demand in academic and pharmaceutical sectors.

Quality control for 863394-07-4 involves rigorous testing for selenium content (ICP-MS), chiral purity (HPLC), and residual solvents (GC), ensuring compliance with pharmaceutical-grade standards. Storage recommendations typically include protection from light and moisture at 2–8°C to maintain stability. These protocols align with Good Laboratory Practice (GLP) requirements for research chemicals.

Emerging trends in precision medicine and nutrigenomics have positioned 3-(Methylseleno)-L-alanine·HCl as a compound of interest for gene-nutrient interaction studies. Its potential to influence selenocysteine biosynthesis pathways makes it relevant for investigating genetic polymorphisms affecting selenium metabolism. Such applications resonate with current searches for "personalized antioxidant therapy" and "selenium and epigenetics" in scientific databases.

Environmental considerations for selenium-containing compounds emphasize biodegradability and low ecotoxicity. 3-(Methylseleno)-L-alanine·HCl demonstrates favorable environmental profiles compared to inorganic selenium salts, addressing concerns about sustainable chemistry in the nutraceutical industry. This aspect aligns with the increasing focus on "green synthesis of bioactive compounds" in recent literature.

Future research directions for CAS 863394-07-4 may explore its synergies with other bioactive selenocompounds, such as selenomethionine, or its incorporation into targeted drug delivery systems. The compound's versatility ensures its continued relevance in answering contemporary questions about micronutrient optimization and redox signaling in human health.

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